Cas no 2091622-87-4 (4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)-)

• Product Name: 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)-
• CAS No: 2091622-87-4
• MF: C₅H₂F₄N₂O₂S
• MW: 230.140193462372
• CID: 5254719
• Update Time: 2025-08-05

4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)-

• Inchi： 1S/C5H2F4N2O2S/c6-5(7,8)3-1-4(11-2-10-3)14(9,12)13/h1-2H
• InChI Key： UZZZOJKPPSPPNO-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC(S(F)(=O)=O)=N1

Additional information on 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)-

Comprehensive Overview of 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- (CAS No. 2091622-87-4)

The compound 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- (CAS No. 2091622-87-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This sulfonyl fluoride derivative, characterized by its trifluoromethyl substitution, is part of a growing class of compounds that are being explored for their reactivity and utility in click chemistry and bioconjugation applications. Researchers are particularly interested in its ability to act as a protease inhibitor or as a building block in the synthesis of more complex molecules.

One of the key reasons for the rising interest in 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- is its relevance to drug discovery and medicinal chemistry. The pyrimidine core is a ubiquitous scaffold in biologically active compounds, and the addition of a sulfonyl fluoride group introduces a reactive handle that can be exploited for targeted covalent modifications. This makes it a valuable tool for chemical biology studies, where researchers aim to understand and manipulate biological systems at the molecular level. The trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are critical factors in the development of new therapeutics.

In the context of synthetic chemistry, 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- serves as a versatile intermediate. Its sulfonyl fluoride moiety is known for its ability to participate in SuFEx (Sulfur Fluoride Exchange) reactions, a type of click chemistry that has revolutionized the field of materials science and bioconjugation. This reactivity profile has made it a subject of interest for researchers working on polymer chemistry and the development of functional materials. The compound's stability under physiological conditions also makes it a candidate for in vivo applications, such as imaging probes or theranostic agents.

Another area where 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- is making waves is in the field of agrochemicals. The trifluoromethyl group is a common feature in many modern pesticides and herbicides due to its ability to improve the bioavailability and efficacy of these compounds. Researchers are exploring the potential of this compound as a precursor for the synthesis of novel crop protection agents that are both effective and environmentally sustainable. The pyrimidine ring, in particular, is known to interact with various biological targets, making it a promising scaffold for the development of new pest control solutions.

From a safety and handling perspective, 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- requires careful management due to its reactive sulfonyl fluoride group. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed to ensure safe usage. This includes the use of appropriate personal protective equipment (PPE) and adherence to chemical storage guidelines. The compound's stability under various conditions is an area of ongoing research, with studies focusing on its degradation pathways and environmental impact.

The commercial availability of 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- has also expanded in recent years, driven by demand from pharmaceutical and agrochemical industries. Suppliers are increasingly offering this compound in high purity grades, catering to the needs of research and development teams. Its use in high-throughput screening and combinatorial chemistry has further boosted its profile, as scientists seek to identify new bioactive molecules with improved properties. The compound's synthetic accessibility and modularity make it a favorite among chemists working on structure-activity relationship (SAR) studies.

Looking ahead, the future of 4-Pyrimidinesulfonyl fluoride, 6-(trifluoromethyl)- appears bright, with potential applications extending into nanotechnology and biomaterials. Its ability to form stable covalent bonds with nucleophiles opens up possibilities for the design of smart materials and drug delivery systems. As the scientific community continues to uncover new uses for this compound, it is likely to remain a focal point of innovation in chemical research and industrial applications. For those interested in exploring its potential, staying updated with the latest scientific literature and patent filings is highly recommended.